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Introduction

Polyisobutylene (PIB) is an elastomer known for its excellent barrier properties, particularly its

low permeability to gases and moisture.[1] This characteristic makes it a valuable material in a

wide range of applications, including as a sealant, in adhesive formulations, and critically, in

pharmaceutical packaging such as vial stoppers and seals for transdermal drug delivery

systems. For these applications, accurately quantifying the gas permeability of PIB films is

essential to ensure product integrity, stability, and shelf-life.

This document provides detailed protocols for three common methods used to measure the

gas permeability of polymer films, in accordance with standards like ASTM D1434 and ISO

15105-1.[2][3][4][5][6][7][8] These are the variable-pressure (manometric) method, the variable-

volume (volumetric) method, and the carrier gas (isostatic) method.

Quantitative Data on Gas Permeability of
Polyisobutylene
The permeability of a polymer is typically reported as the permeability coefficient (P), often in

units of Barrer. The table below summarizes experimentally determined permeability

coefficients for various gases through polyisobutylene. It is important to note that values can
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be influenced by factors such as the specific grade of PIB, film thickness, temperature, and

humidity.

Table 1: Gas Permeability Coefficients (P) for Polyisobutylene

Gas Temperature (°C)
Permeability Coefficient
(P) [Barrer]*

Oxygen (O₂) 25 0.45

Nitrogen (N₂) 25 0.13

Carbon Dioxide (CO₂) 25 2.50

Methane (CH₄) 35 0.40

Hydrogen (H₂) 25 6.80

Water Vapor (H₂O) 38
Varies significantly with

formulation

*1 Barrer = 10⁻¹⁰ cm³ (STP) · cm / (cm² · s · cmHg)

Note: The data presented are representative values from literature. Actual values for specific

PIB films should be determined experimentally.

Experimental Protocols for Gas Permeability
Measurement
Method A: Variable-Pressure (Manometric) Method
This method, detailed in ASTM D1434, determines the gas transmission rate by measuring the

increase in pressure over time in a fixed, evacuated volume on the downstream side of the film.

[3][9][10]

Principle: A PIB film is sealed between two chambers. One chamber (upstream) is filled with

the test gas at a constant high pressure. The other chamber (downstream) is evacuated to a

near-perfect vacuum.[9][11] Gas molecules permeate through the film from the high-pressure

to the low-pressure side, causing a gradual increase in pressure in the downstream chamber.
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[10][11] The rate of this pressure rise at steady-state is used to calculate the gas transmission

rate (GTR) and permeability.[2][3][4]

Experimental Protocol:

Sample Preparation:

Cut circular samples of the PIB film, ensuring they are flat, uniform in thickness, and free

of defects like pinholes or creases.

Measure the thickness of each sample at multiple points and calculate the average.

Condition the samples in a desiccator for at least 48 hours to remove absorbed moisture,

as this can affect permeability.[2]

Apparatus Setup:

Securely mount the conditioned PIB film in the gas transmission cell, ensuring a gas-tight

seal between the upstream and downstream chambers.

Connect the upstream chamber to the test gas supply and the downstream chamber to a

high-vacuum pump and a sensitive pressure transducer.

Measurement Procedure:

Evacuate both the upstream and downstream chambers to a high vacuum.

Close the valve to the vacuum pump on the upstream side and introduce the test gas to

the desired pressure (e.g., 1 atm).

Continue to evacuate the downstream chamber to remove any gas that may have been

initially desorbed from the film surface.

Isolate the downstream chamber from the vacuum pump and begin monitoring the

pressure using the transducer.

Record the pressure increase in the downstream chamber as a function of time until a

linear relationship is observed, indicating that a steady state of permeation has been
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reached.[12]

Calculation:

Plot the downstream pressure versus time.

Determine the slope (dp/dt) of the linear, steady-state portion of the plot.

Calculate the Gas Transmission Rate (GTR) and the Permeability Coefficient (P) using the

appropriate equations, which take into account the volume of the downstream chamber,

the area of the film, the temperature, and the pressure differential across the film.

Workflow Diagram:
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Caption: Workflow for the Manometric Gas Permeability Measurement.

Method B: Variable-Volume (Volumetric) Method
This method, also covered by ASTM D1434, measures the volume of gas that permeates

through the film over time while maintaining a constant pressure on the downstream side.[3][9]

Principle: Similar to the manometric method, the PIB film separates a high-pressure upstream

chamber from a low-pressure downstream chamber.[9] However, in this case, the downstream

pressure is kept constant (typically near atmospheric pressure), and the volume of gas that

permeates is measured, often by observing the displacement of a liquid in a capillary tube.[9]

This method is generally more suitable for films with higher permeability.[3]

Experimental Protocol:

Sample Preparation & Apparatus Setup:
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Follow the same sample preparation and mounting procedures as the manometric

method.

The downstream chamber is connected to a device for measuring volume change at

constant pressure, such as a gas burette or a capillary tube with an index droplet.

Measurement Procedure:

Purge the downstream chamber with an inert gas.

Introduce the test gas into the upstream chamber at the specified pressure.

Allow the system to stabilize.

Monitor the change in volume in the downstream collection system as a function of time.

Continue recording until a constant rate of volume change is achieved, indicating steady-

state permeation.

Calculation:

Plot the permeated volume versus time.

The slope of the linear portion of the graph gives the volumetric transmission rate.

Calculate the GTR and Permeability Coefficient (P) based on this rate, the film's area and

thickness, and the test conditions.

Workflow Diagram:
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Caption: Workflow for the Volumetric Gas Permeability Measurement.
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Method C: Carrier Gas (Isostatic) Method
This method involves using a carrier gas to transport the permeated test gas to a detector for

quantification. It is a highly sensitive method suitable for materials with very low permeability.

Principle: The PIB film is clamped between two chambers. The test gas flows through the

upstream chamber, while a stream of an inert carrier gas (e.g., nitrogen) flows through the

downstream chamber.[13][14] The test gas permeates through the film and is entrained by the

carrier gas.[14] This mixed gas stream is then directed to a specific detector (e.g., a gas

chromatograph, mass spectrometer, or selective sensor) that measures the concentration of

the test gas.[6][8][15]

Experimental Protocol:

Sample Preparation & Apparatus Setup:

Prepare and mount the PIB film as described in the previous methods.

Connect the upstream chamber to the test gas supply and the downstream chamber to the

carrier gas supply.

The outlet of the downstream chamber is connected to a calibrated detector.

Measurement Procedure:

Begin flowing the carrier gas through the downstream chamber to establish a baseline

reading on the detector.

Introduce the test gas into the upstream chamber.

Continuously monitor the detector's output. The concentration of the test gas in the carrier

stream will gradually increase and then plateau as steady-state permeation is reached.

The flow rate of the carrier gas must be precisely known and controlled.[16]

Calculation:
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The steady-state concentration of the test gas in the carrier stream, combined with the

known flow rate of the carrier gas, is used to calculate the flux of the test gas through the

film.

The GTR and Permeability Coefficient (P) are then calculated from this flux value.

Workflow Diagram:
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Caption: Workflow for the Carrier Gas Permeability Measurement.

Need Custom Synthesis?
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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